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CAS No.: 84973-05-7

Cat. No.: B1285238
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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 3-Bromo-7-chloroquinoline, a halogenated derivative of the quinoline

scaffold. Quinoline and its derivatives are of significant interest in medicinal chemistry due to

their wide range of biological activities, including antimicrobial, anticancer, and anti-

inflammatory properties.[1][2][3] This document summarizes the available chemical data for 3-
Bromo-7-chloroquinoline, outlines general synthetic approaches for related compounds, and

discusses the broader biological context of substituted quinolines. Due to the limited availability

of specific experimental data for 3-Bromo-7-chloroquinoline in publicly accessible literature,

this guide also highlights areas where further research is needed.

Molecular Structure and Identification
3-Bromo-7-chloroquinoline is a heterocyclic aromatic compound with the chemical formula

C₉H₅BrClN.[4] The structure consists of a quinoline core, which is a fused bicyclic system of a
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benzene ring and a pyridine ring. In this specific derivative, a bromine atom is substituted at the

3-position and a chlorine atom at the 7-position.

Table 1: Chemical Identifiers for 3-Bromo-7-chloroquinoline

Identifier Value

IUPAC Name 3-Bromo-7-chloroquinoline

CAS Number 84973-05-7

Molecular Formula C₉H₅BrClN

Molecular Weight 242.50 g/mol

Canonical SMILES C1=CC2=C(C=C(C=C2N=C1)Cl)Br

InChI Key Not available

PubChem CID Not available

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 3-Bromo-7-chloroquinoline
are scarce. The following table includes predicted values from chemical databases.

Table 2: Physicochemical Properties of 3-Bromo-7-chloroquinoline

Property Value Source

Appearance White to off-white solid [4]

Melting Point Data not available

Boiling Point 311.8±22.0 °C (Predicted) [4]

Density 1.673±0.06 g/cm³ (Predicted) [4]

pKa 0.95±0.25 (Predicted) [4]

Storage
Keep in dark place, Sealed in

dry, Room Temperature
[4]
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Spectroscopic Data
Comprehensive, experimentally verified spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for 3-Bromo-7-chloroquinoline are not readily available in the reviewed

literature. For the purpose of structural elucidation, a comparative analysis with data from

closely related compounds is often employed. A guide on the spectroscopic analysis of 3-

bromoquinoline derivatives suggests general regions for spectral peaks.[5]

Table 3: Spectroscopic Data for 3-Bromo-7-chloroquinoline

Spectrum Type Data

¹H NMR Data not available

¹³C NMR Data not available

Infrared (IR) Data not available

Mass Spectrometry (MS) Data not available

Synthesis of Halogenated Quinolines: Experimental
Protocols
While a specific, detailed experimental protocol for the synthesis of 3-Bromo-7-
chloroquinoline is not explicitly documented in the searched literature, general methods for

the synthesis of quinoline and its halogenated derivatives are well-established. These methods

often involve the cyclization of aniline derivatives or the direct halogenation of the quinoline

core.[6][7][8][9]

One common approach for the synthesis of substituted quinolines is the Combes quinoline

synthesis. The following is a generalized protocol that could be adapted for the synthesis of 3-
Bromo-7-chloroquinoline, likely starting from a appropriately substituted aniline.

Generalized Combes Quinoline Synthesis Protocol
Reaction of an Aniline with a β-Diketone: A substituted aniline (e.g., an aniline with a chlorine

at the meta-position) is reacted with a β-diketone in the presence of an acid catalyst.
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Cyclization: The intermediate Schiff base is then subjected to acid-catalyzed cyclization to

form the quinoline ring.

Halogenation: If not already present on the starting materials, the bromine and chlorine

atoms can be introduced through electrophilic aromatic substitution reactions. The

regioselectivity of these reactions would depend on the existing substituents and reaction

conditions.

A study on the regioselective synthesis of 3-bromoquinoline derivatives provides detailed

methods for similar compounds, which could serve as a starting point for developing a specific

protocol for 3-Bromo-7-chloroquinoline.[10]

Generalized Workflow for Substituted Quinoline Synthesis

Starting Materials

Step 1: Condensation Step 2: Cyclization Step 3: Halogenation (if required)Substituted Aniline

Schiff Base Intermediate

 + β-Diketone
(Acid Catalyst)

β-Diketone

Substituted Quinoline Core

 Acid-catalyzed
cyclization Final Product (e.g., 3-Bromo-7-chloroquinoline)

 Electrophilic
halogenation

Click to download full resolution via product page

Caption: Generalized synthetic workflow for substituted quinolines.

Biological Activity and Signaling Pathways
There is no specific information available in the reviewed literature regarding the biological

activity or the signaling pathways associated with 3-Bromo-7-chloroquinoline. However, the

quinoline scaffold is a well-known pharmacophore present in numerous compounds with a wide

array of biological activities.[1][2][3]
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Derivatives of quinoline have been extensively studied and have shown potential as:

Anticancer agents: Some substituted quinolines have demonstrated potent activities against

various cancer cell lines.[11]

Antimicrobial agents: The quinoline core is found in several antibacterial and antifungal

drugs.[12]

Anti-inflammatory agents: Certain quinoline derivatives have shown significant anti-

inflammatory effects.[12]

The biological activity of a specific quinoline derivative is highly dependent on the nature and

position of its substituents. Therefore, while the broader class of quinolines is biologically

active, the specific effects of 3-Bromo-7-chloroquinoline would require dedicated

experimental investigation.

Biological Activities of the Quinoline Scaffold

Potential Biological Activities

Quinoline Scaffold

Anticancer Antimicrobial Anti-inflammatory Other Activities

Click to download full resolution via product page

Caption: Potential biological activities associated with the quinoline scaffold.

Conclusion and Future Directions
3-Bromo-7-chloroquinoline is a structurally defined chemical entity with potential for further

investigation in medicinal chemistry and drug discovery. However, a significant gap exists in the
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publicly available experimental data for this compound. Future research should focus on:

Definitive Synthesis and Characterization: Development and publication of a detailed,

reproducible synthetic protocol for 3-Bromo-7-chloroquinoline, followed by comprehensive

spectroscopic characterization (NMR, IR, MS) to establish a reference dataset.

Physicochemical Profiling: Experimental determination of key physicochemical properties

such as melting point, solubility, and pKa.

Biological Screening: A thorough investigation of the biological activities of 3-Bromo-7-
chloroquinoline against a panel of relevant targets, including cancer cell lines and microbial

strains, to elucidate its potential therapeutic applications.

This foundational work is essential to unlock the full potential of 3-Bromo-7-chloroquinoline
and to guide the rational design of new derivatives with improved therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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